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Compound of Interest

Compound Name: Adjudin

Cat. No.: B1665539

This document provides essential safety information and detailed procedural guidance for the
proper handling and disposal of Adjudin, also known as AF-2364. Adjudin is an investigational
compound and should be handled by trained professionals in a laboratory setting. The following
procedures are designed to ensure the safety of laboratory personnel and to prevent
environmental contamination.

Hazard and Safety Data

Adjudin is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects[1]. It should be considered a hazardous material[2]. All personnel handling Adjudin
must be familiar with the information presented in the Safety Data Sheet (SDS).
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Identifier Value

1-(2,4-Dichlorobenzyl)-1H-indazole-3-
carbohydrazide[1][3]

Chemical Name

Synonyms AF-2364[2][3]

CAS Number 252025-52-8[1][2]
Molecular Formula C15H12CI2N4O[1][2]
Molecular Weight 335.19 g/mol [1][3]

H302: Harmful if swallowed[1]. H410: Very toxic
GHS Hazard Statements o ] ]
to aquatic life with long lasting effects[1].

Soluble in DMSO (~20 mg/ml) and DMF (~30

Solubilit
Y mg/ml). Sparingly soluble in aqueous buffers[2].

Storage Store as a crystalline solid at -20°C[2].

Experimental Protocol: Step-by-Step Disposal
Procedure

This protocol outlines the mandatory steps for the safe disposal of Adjudin waste, including
pure compound, contaminated labware, and solutions. The primary directive is to avoid any
release into the environment and to manage all waste through a licensed hazardous waste

disposal service[1].

1. Personal Protective Equipment (PPE) and Handling:

o PPE: Before handling Adjudin waste, ensure you are wearing appropriate PPE, including
safety goggles with side-shields, chemical-resistant gloves (e.qg., nitrile), and a lab coat or
impervious clothing[1]. A respirator may be required depending on the potential for aerosol
formation[1].

e Handling: Conduct all waste handling procedures within a chemical fume hood or an area
with adequate exhaust ventilation to avoid inhalation of dust or aerosols[1]. Do not eat, drink,
or smoke in the handling area[1]. Wash hands thoroughly after handling[1][2].
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. Waste Segregation and Collection:

Identify Waste Streams: Identify all materials that have come into contact with Adjudin. This
includes:

o Unused or expired solid Adjudin powder.

[¢]

Solutions containing Adjudin (e.g., in DMSO, DMF, or aqueous buffers)[2].

o

Contaminated consumables (e.g., pipette tips, centrifuge tubes, gloves, weighing paper).

[e]

Contaminated glassware.

o

Spill cleanup materials.

Solid Waste: Collect all contaminated solid waste in a dedicated, clearly labeled, and
sealable hazardous waste container. The container should be made of a material compatible
with the waste.

Liquid Waste: Collect all liquid waste containing Adjudin in a dedicated, sealed, and leak-
proof hazardous waste container. Do not mix with incompatible waste streams[1]. Given
Adjudin’s high toxicity to aquatic life, it is critical that no liquid waste is poured down the
drain[1].

Sharps Waste: Any contaminated sharps (needles, scalpels) must be disposed of in a
designated sharps container that is puncture-resistant and leak-proof.

. Waste Labeling and Storage:

Labeling: All waste containers must be clearly and accurately labeled. The label should
include:

o The words "Hazardous Waste."
o The full chemical name: "Adjudin (1-(2,4-Dichlorobenzyl)-1H-indazole-3-carbohydrazide)."

o The specific hazards: "Toxic," "Ecotoxic."
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o The date the waste was first added to the container.

o Storage: Store the sealed waste containers in a designated, secure secondary containment
area away from incompatible materials like strong acids, alkalis, and oxidizing agents[1]. The
storage area should be cool and well-ventilated[1].

4. Final Disposal:

» Professional Disposal: Arrange for the collection and disposal of the Adjudin waste through
your institution's Environmental Health and Safety (EHS) office or a licensed hazardous
waste disposal company.

e Regulatory Compliance: The final disposal method must be in accordance with all local,
state, and federal regulations. The recommended method is disposal at an approved waste
disposal plant, which typically involves high-temperature incineration[1].

e Documentation: Maintain a record of all disposed Adjudin waste, including quantities and
disposal dates, as required by your institution.

5. Spill Management:

o Containment: In the event of a spill, evacuate non-essential personnel. Prevent further
spillage and stop the material from entering drains or water courses[1].

o Cleanup: Absorb liquid spills with an inert, non-combustible absorbent material (e.g.,
diatomite, universal binders). For solid spills, carefully sweep or vacuum the material,
avoiding dust generation.

» Disposal of Spill Debris: Collect all cleanup materials and contaminated soil in a sealed,
labeled hazardous waste container for disposal according to the procedures outlined
above[1].

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of Adjudin.
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Caption: Adjudin Waste Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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